Cas no 4430-99-3 (2,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxylic acid)

• Product name: 2,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxylic acid
• CAS No: 4430-99-3
• MF: C₁₀H₁₄O₂
• MW: 166.217
• CID: 2666531
• PubChem ID: 11194536

2,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6,6-Trimethyl-1,3-cyclohexadiene-1-carboxylic acid
• 2,6,6-trimethylcyclohexa-1,3-diene-1-carboxylic acid
• 2,6,6-trimethylcyclohexa-1,3-diene-1-carboxylic Acid
• AKOS006291944
• DTXSID00458269
• 4430-99-3
• SCHEMBL2912133
• DTXCID90409088

• Inchi： InChI=1S/C10H14O2/c1-7-5-4-6-10(2,3)8(7)9(11)12/h4-5H,6H2,1-3H3,(H,11,12)
• InChI Key： KEKWJMVAZROFBL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids